Cas no 917899-19-5 (1H-Pyrazole-1-sulfonamide, 3-ethyl-N,N-dimethyl-)

• Product Name: 1H-Pyrazole-1-sulfonamide, 3-ethyl-N,N-dimethyl-
• CAS No: 917899-19-5
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 782878
• PubChem ID: 59446660
• Update Time: 2025-04-19

1H-Pyrazole-1-sulfonamide, 3-ethyl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-sulfonamide, 3-ethyl-N,N-dimethyl-
• 3-ethyl-N,N-dimethylpyrazole-1-sulfonamide
• 3-Ethyl-pyrazole-1-sulfonic acid dimethylamide
• SCHEMBL3024635
• 917899-19-5
• DTXSID00732076
• CSDWSKXRAXPRAP-UHFFFAOYSA-N
• 3-Ethyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide
• 3-Ethyl-pyrazole-1-sulphonic acid dimethylamide

• Inchi： 1S/C7H13N3O2S/c1-4-7-5-6-10(8-7)13(11,12)9(2)3/h5-6H,4H2,1-3H3
• InChI Key： CSDWSKXRAXPRAP-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1C=CC(CC)=N1)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų